Cas no 120354-22-5 (4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one)

• Product Name: 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one
• CAS No: 120354-22-5
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD01734439
• CID: 198733
• PubChem ID: 2168926
• Update Time: 2025-07-15

4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,3-amino-3,5,6,7,8,9-hexahydro-2-methyl-
• 3-AMINO-2-METHYL-3,5,6,7,8,9-HEXAHYDRO-10-THIA-1,3-DIAZA-BENZO[A]AZULEN-4-ONE
• 3-Amino-2-methyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
• 3-amino-2-methyl-3,5,6,7,8,9-hexahydro-4h-cyclohepta(4,5)thieno(2,3-d)pyrimi
• 4h-cyclohepta(4,5)thieno(2,3-d)pyrimidin-4-one,3,5,6,7,8,9-hexahydro-3-amino-2
• 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one
• Z56884891
• 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
• BRN 5958851
• 4-AMINO-5-METHYL-8-THIA-4,6-DIAZATRICYCLO[7.5.0.0(2),?]TETRADECA-1(9),2(7),5-TRIEN-3-ONE
• 3-Amino-2-methyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta(4,5)thieno(2,3-d)pyrimidin-4-one
• 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one
• VS-14143
• UXBLDQMSOWQULB-UHFFFAOYSA-N
• CS-0307708
• 3-Amino-2-methyl-6,7,8,9-tetrahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one
• AKOS000116464
• SCHEMBL3749766
• DTXSID60152812
• 4H-Cyclohepta(4,5)thieno(2,3-d)pyrimidin-4-one, 3,5,6,7,8,9-hexahydro-3-amino-2-methyl-
• din-4-one
• Oprea1_410488
• EN300-05483
• AB00722132-01
• 120354-22-5
• WAY-386514
• MFCD01734439

• MDL： MFCD01734439
• Inchi： 1S/C12H15N3OS/c1-7-14-11-10(12(16)15(7)13)8-5-3-2-4-6-9(8)17-11/h2-6,13H2,1H3
• InChI Key： UXBLDQMSOWQULB-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C(C)=N2)N)=O)C2=C1CCCCC2

Computed Properties

• Exact Mass: 249.09375
• Monoisotopic Mass: 249.093583
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9
• XLogP3: 1.9

Experimental Properties

• Density: 1.52
• Boiling Point: 480°Cat760mmHg
• Flash Point: 244.1°C
• Refractive Index: 1.765
• PSA: 58.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one

Introduction to 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one (CAS No: 120354-22-5)

4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to a class of tricyclic molecules characterized by a fused thiazole and pyridine ring system, which are known for their broad spectrum of biological activities. This introduction aims to provide a comprehensive overview of the compound's chemical structure, synthesis, biological significance, and recent advancements in its application within pharmaceutical research.

The molecular framework of 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one (CAS No: 120354-22-5) is defined by a highly strained tricyclic system that incorporates a sulfur-containing heterocycle at the 8-position. This structural motif is pivotal in determining its interactions with biological targets, particularly enzymes and receptors involved in various pathological processes. The presence of multiple nitrogen atoms at the 4 and 6 positions enhances the compound's ability to engage with hydrogen bonding networks, a key feature in drug design for improving binding affinity and selectivity.

The synthesis of this intricate molecule presents considerable challenges due to its rigid tricyclic core and the need for precise functional group manipulation. Traditional synthetic approaches often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. Recent methodologies have leveraged transition metal-catalyzed reactions and organometallic chemistry to streamline the synthetic route, enabling more efficient production scales suitable for both academic research and industrial applications.

Beyond its structural complexity, 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one has demonstrated promising biological activity in several preclinical studies. Its thiazole moiety is particularly noteworthy for its role in modulating inflammatory pathways and oxidative stress responses, which are central to the pathogenesis of chronic diseases such as cancer and neurodegenerative disorders. Furthermore, the compound's tricyclic scaffold offers potential advantages in terms of metabolic stability and oral bioavailability, making it an attractive candidate for further development into therapeutic agents.

Recent research has highlighted the compound's efficacy in inhibiting specific kinases implicated in tumor growth and progression. Studies utilizing high-throughput screening techniques have identified derivatives of 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one that exhibit potent activity against tyrosine kinases, which are key targets in oncology drug development. These findings underscore the importance of this scaffold in designing novel anticancer therapies that can overcome resistance mechanisms associated with existing treatments.

The pharmacokinetic profile of 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one has been extensively evaluated through in vitro and in vivo studies conducted by pharmaceutical researchers aiming to optimize drug-like properties such as solubility, permeability, and half-life. Advances in computational modeling have facilitated the prediction of pharmacokinetic behavior based on molecular descriptors derived from its structure, allowing for rapid screening of potential analogs with improved pharmacokinetic profiles.

Future directions in the study of 4-amino-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,?]tetradeca-1(9),2(7),5-trien-3-one (CAS No: 120354-22-5) include exploring its potential as a lead compound for drug discovery programs targeting neglected tropical diseases and rare genetic disorders where unmet medical needs remain significant challenges for the pharmaceutical industry worldwide.